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Compound of Interest

N-(4-
Compound Name:
ethoxyphenyl)ethanesulfonamide

Cat. No.: B2376059

A comprehensive review of the available toxicological data for N-(4-
ethoxyphenyl)ethanesulfonamide and its analogs, including Phenacetin, Paracetamol, and
Sulfanilamide, to inform researchers and drug development professionals. This guide
synthesizes acute toxicity, carcinogenicity, and metabolic data, providing a framework for
understanding the potential toxicological profiles of this class of compounds.

Due to a lack of direct toxicological studies on N-(4-ethoxyphenyl)ethanesulfonamide, this
guide leverages data from its closest structural analogs to construct a comparative toxicity
profile. The primary comparator is Phenacetin (N-(4-ethoxyphenyl)acetamide), which differs
only in the substitution on the nitrogen atom (ethanesulfonyl vs. acetyl group). Data on
Paracetamol (a metabolite of Phenacetin), Sulfanilamide (a parent sulfonamide), N-
phenylacetamide, and 4-ethoxyaniline are also included to provide a broader context for
structure-toxicity relationships.

Acute Toxicity Profile

A summary of the acute oral toxicity data for the selected compounds is presented in Table 1.
Phenacetin exhibits low to moderate acute toxicity in rats, with reported LD50 values ranging
from 1650 to 4000 mg/kg.[1][2] One source indicates an oral LD50 in rats of 1650 mg/kg, while
another reports a value of 3600 mg/kg.[3][4] Its primary metabolite, Paracetamol, has a similar
acute toxicity profile. In contrast, Sulfanilamide, the parent compound for many sulfonamide
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drugs, shows a higher LD50 value in rats, suggesting lower acute toxicity compared to
Phenacetin. N-phenylacetamide and 4-ethoxyaniline, which represent other structural
components of the target molecule, exhibit moderate acute toxicity.

Chemical CAS Molecular Oral LD50 Reference(s
Compound
Structure Number Formula (Rat) )
N-(4-
ethoxyphenyl ] C10H15NO3 No data
Not available )
)ethanesulfon S available
amide
. 1650 - 4000
Phenacetin 62-44-2 C10H13NO2 [1]121131[5]
mg/kg
Paracetamol 103-90-2 C8HINO2 ~1944 mg/kg
Sulfanilamide  63-74-1 C6H8N202S 3900 mg/kg [6]
N-
phenylaceta 103-84-4 C8H9NO 800 mg/kg [7]
mide
4- 540 - 580
- 156-43-4 C8H11NO [8]
ethoxyaniline mg/kg

Carcinogenicity and Genotoxicity

Phenacetin is classified as a Group 1 carcinogen by the International Agency for Research on
Cancer (IARC), meaning it is carcinogenic to humans.[9][10] Chronic use of analgesic mixtures
containing phenacetin has been linked to cancers of the renal pelvis and ureter.[9][11][12]
Studies in experimental animals have also demonstrated its carcinogenicity, causing tumors in
the urinary tract and nasal cavity.[13]

The genotoxicity of these compounds is often assessed using the Ames test, which evaluates
their potential to cause mutations in bacteria. Aromatic amines and amides, such as the
compounds discussed here, often require metabolic activation to become mutagenic.
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Metabolic Pathways and Formation of Reactive
Metabolites

The toxicity of Phenacetin is intrinsically linked to its metabolism. The major metabolic pathway
involves O-deethylation to form Paracetamol, which is then further metabolized. However, a
minor but critical pathway involves the N-hydroxylation of Phenacetin, leading to the formation
of reactive metabolites. These reactive intermediates, such as N-acetyl-p-benzoquinone imine
(NAPQI) derived from Paracetamol, are highly electrophilic and can covalently bind to cellular
macromolecules, leading to cellular damage and toxicity.[14][15][16][17] This is the primary
mechanism behind the hepatotoxicity observed in Paracetamol overdose.[18][19][20][21]

Given the structural similarity, it is plausible that N-(4-ethoxyphenyl)ethanesulfonamide could
undergo similar metabolic activation pathways, potentially leading to the formation of reactive
intermediates and subsequent toxicity. The replacement of the acetyl group with an
ethanesulfonyl group may influence the rate and extent of these metabolic pathways.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key metabolic pathway leading to Phenacetin-induced
toxicity and a general workflow for assessing cytotoxicity.
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Caption: Metabolic activation of Phenacetin leading to toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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